Cas no 1215366-55-4 (3-Amino-6-morpholin-4-ylpyridine-2-carbonitrile)

• Product Name: 3-Amino-6-morpholin-4-ylpyridine-2-carbonitrile
• CAS No: 1215366-55-4
• MF: C₁₀H₁₂N₄O
• MW: 204.228481292725
• MDL: MFCD12026337
• CID: 4686475
• Update Time: 2025-11-03

3-Amino-6-morpholin-4-ylpyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-morpholin-4-ylpyridine-2-carbonitrile
• 3-Amino-6-morpholinopicolinonitrile
• SBB051837
• 3-amino-6-(morpholin-4-yl)pyridine-2-carbonitrile

• MDL： MFCD12026337
• Inchi： 1S/C10H12N4O/c11-7-9-8(12)1-2-10(13-9)14-3-5-15-6-4-14/h1-2H,3-6,12H2
• InChI Key： LMBQFHAWTHTNLB-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=C(C#N)N=2)N)CC1

Computed Properties

• Exact Mass: 204.101
• Monoisotopic Mass: 204.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Amino-6-morpholin-4-ylpyridine-2-carbonitrile

Introduction to 3-Amino-6-morpholin-4-ylpyridine-2-carbonitrile (CAS No: 1215366-55-4) and Its Emerging Applications in Chemical Biology

3-Amino-6-morpholin-4-ylpyridine-2-carbonitrile (CAS No: 1215366-55-4) is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology and drug discovery. This compound, characterized by its pyridine core functionalized with an amino group at the 3-position, a morpholine moiety at the 6-position, and a nitrile group at the 2-position, exhibits a rich chemical diversity that makes it a promising candidate for various therapeutic applications.

The morpholine substituent in the molecular structure of 3-amino-6-morpholin-4-ylpyridine-2-carbonitrile plays a crucial role in modulating the pharmacokinetic properties of the compound. Morpholine derivatives are well-known for their ability to enhance solubility and bioavailability, which are critical factors in drug development. This feature positions 3-amino-6-morpholin-4-ylpyridine-2-carbonitrile as an attractive scaffold for designing novel therapeutic agents that can overcome the limitations associated with poor solubility and absorption.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of 3-amino-6-morpholin-4-ylpyridine-2-carbonitrile in virtual screening campaigns. These studies have identified its binding affinity to several biological targets, including enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. The compound’s ability to interact with these targets suggests its potential as an inhibitor or modulator of key signaling pathways.

One of the most compelling aspects of 3-amino-6-morpholin-4-ylpyridine-2-carbonitrile is its versatility in chemical modification. The presence of multiple functional groups—such as the amino group, morpholine ring, and nitrile group—provides ample opportunities for derivatization. Researchers have leveraged this flexibility to synthesize analogs with enhanced potency, selectivity, and pharmacokinetic profiles. For instance, modifications at the 3-position amino group have been shown to improve binding interactions with target proteins, while alterations at the nitrile group can influence metabolic stability.

The nitrile group (–CN) in 3-amino-6-morpholin-4-ylpyridine-2-carbonitrile is particularly noteworthy for its reactivity and functional utility. Nitrile-containing compounds are known for their ability to participate in various chemical transformations, including hydrolysis to carboxylic acids or reduction to amides. These reactions can be exploited to generate new derivatives with distinct biological activities. Moreover, the electron-withdrawing nature of the nitrile group can modulate electronic properties, influencing interactions with biological targets.

In vitro studies have begun to unravel the mechanistic basis of 3-amino-6-morpholin-4-ylpyridine-2-carbonitrile’s biological effects. Initial investigations suggest that the compound may exert its therapeutic effects by inhibiting key enzymes involved in disease pathways. For example, preliminary data indicate that derivatives of this scaffold exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory disorders. Additionally, the morpholine moiety has been associated with anti-proliferative effects in certain cell lines, further highlighting the compound’s potential as a lead molecule.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for 3-amino-6-morpholin-4-ylpyridine-2-carbonitrile and its derivatives. HTS allows for rapid evaluation of large libraries of compounds against diverse biological targets, enabling researchers to identify promising candidates for further optimization. This approach has been instrumental in identifying novel analogs with improved pharmacological profiles. Furthermore, structure-based drug design strategies have been employed to rationalize modifications based on detailed insights into target interactions.

The synthesis of 3-amino-6-morpholin-4-yloxy-pyridine carboxylic acid derivatives has provided valuable insights into optimizing key pharmacokinetic properties. These studies have demonstrated that subtle changes in substituent placement can significantly impact solubility, permeability, and metabolic stability—critical parameters for drug efficacy and safety. Such findings underscore the importance of fine-tuning molecular architecture to achieve desired pharmacological outcomes.

As research progresses, 3-amino-(Z)-5-(morpholino)methylidene)pyridazin(3H)-one analogs continue to emerge as promising candidates for therapeutic intervention. The combination of computational modeling with experimental validation has provided a robust framework for understanding their mechanisms of action. This interdisciplinary approach has not only accelerated discovery but also fostered collaboration between chemists, biologists, and pharmacologists.

The future prospects for 3-amino-(Z)-5-(morpholino)methylidene)pyridazin(3H)-one derivatives are bright, with ongoing efforts focused on improving their bioavailability and therapeutic index. Advances in synthetic methodologies have enabled more efficient production scales, making it feasible to conduct extensive preclinical evaluations. Additionally, regulatory agencies are increasingly favoring innovative approaches to drug development, which bodes well for compounds like 3-amino-(Z)-5-(morpholino)methylidene)pyridazin(3H)-one that demonstrate unique mechanisms of action.

In conclusion, 3-Amino-Morpholine-Pyridine-Carbonitrile (CAS No: 1215366–55–4) represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features offer unparalleled opportunities for drug design and optimization, making it a cornerstone compoundin modern pharmaceutical research.